Cas no 88085-28-3 (Pyridine, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-)

Pyridine, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- structure
88085-28-3 structure
Product Name:Pyridine, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
CAS No:88085-28-3
MF:C14H11N3O2
MW:253.256042718887
CID:645895
PubChem ID:789891
Update Time:2025-04-19

Pyridine, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methoxyphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
    • Pyridine, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
    • 88085-28-3
    • methyl 4-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl ether
    • CS-0302769
    • HMS2881J06
    • SMR000549726
    • MLS001165189
    • Oprea1_819145
    • CHEMBL1334030
    • Oprea1_579801
    • DTXSID30355035
    • 5-(4-Methoxyphenyl)-3-(pyridin-4-yl)-1,2,4-oxadiazole
    • SR-01000501769
    • 8K-559S
    • 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine
    • SR-01000501769-1
    • AKOS000643192
    • SCHEMBL13416230
    • Z57683961
    • Inchi: 1S/C14H11N3O2/c1-18-12-4-2-11(3-5-12)14-16-13(17-19-14)10-6-8-15-9-7-10/h2-9H,1H3
    • InChI Key: VTLMFXPYCLVBNY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)OC)=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 253.085126602g/mol
  • Monoisotopic Mass: 253.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61Ų
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